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Compound Focus: 2-Fluorobutane

Cat. No.: S617584

The table below summarizes key properties of 2-Fluorobutane (CAS No. 359-01-3) that are essential for

planning purification processes and safety protocols [1] [2].

Property Value

Molecular Formula CaHoF [1] [2]

Molecular Weight 76.11 g/mol [1] [2]

Boiling Point 25.25 - 25.27 °C (at 765 Torr) [2]
Melting Point -121.4 °C [2]

Density 0.7884 g/cm3 (at 0 °C) [2]

Flash Point -27.8 £ 11.6 °C (Calculated) [2]
Solubility in Water 1.1 g/L (at 25 °C) [2]

Refractive Index 1.3403 (at 12 °C) [2]
Synonyms sec-Butyl fluoride [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s617584?utm_src=pdf-body
https://www.smolecule.com/products/s617584?utm_src=pdf-interest
https://www.smolecule.com/products/s617584?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-fluorobutane.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemicalbook.com/synthesis/2-fluorobutane.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemicalbook.com/synthesis/2-fluorobutane.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.chemblink.com/products/359-01-3.htm
https://www.smolecule.com/products/s617584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Potential Purification Strategies and General Guidance

While direct methods for 2-Fluorobutane are scarce, the following information and general principles can

help you develop a purification protocol.

e Synthesis as a Clue to Impurities: One synthesis method for 2-Fluorobutane involves the reaction of
2-butanol with methanesulfonyl fluoride in the presence of 1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU)

[1]. Potential impurities could therefore include:

o Starting materials: Unreacted 2-butanol.

o Reaction by-products: DBU-related salts, methanesulfonate esters, or isomers of the desired
product.

o Decomposition products: 2-Fluorobutane's stability has been studied via gas
chromatography, suggesting it can decompose under certain conditions [3].

¢ A General Adsorption Technique: A patent details a method for removing light fluoroalkanes from
hydrocarbon streams, which could be adapted [4]. The process involves passing the mixture through a

bed of solid adsorbents like:

o Silica gel or alumina
o Strong cation exchange resins with sulfonic acid groups [4] This technique relies on the
differential adsorption of impurities versus the desired product.

Suggested Experimental Workflow

To address your purification challenge, you could follow this general troubleshooting workflow. The diagram

below outlines the key steps from identification to resolution.
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Impurity Troubleshooting Workflow
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Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques recommended for identifying impurities in volatile
organics like 2-Fluorobutane? For effective impurity profiling, hyphenated techniques are the gold
standard. Gas Chromatography coupled with Mass Spectrometry (GC/MS) is particularly suitable for
volatile compounds. These methods help detect, identify, and quantify organic impurities and residual

solvents, which is crucial for meeting regulatory guidelines for pharmaceutical ingredients [5].

Q2: My purification method isn't working. What should I investigate?

e Confirm the Impurity: Re-analyze your crude product. Are the impurities what you assumed?
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e Check Method Purity: Ensure your solvents and adsorbents are not introducing new contaminants
[5].

e Optimize Parameters: For adsorption or chromatography, adjust variables like flow rate, bed height,
or solvent polarity.

e Consider Multiple Steps: A single method may not be sufficient. A combination (e.g., a wash to
remove one impurity, followed by distillation to isolate the product) is often necessary.

Q3: Where can I find the reference NMR data for 2-Fluorobutane to confirm its purity? The synthesis

example in the search results provides the following reference NMR data for pure 2-Fluorobutane [1]:

¢ 'H-NMR (CDCls, TMS, & ppm): 0.88 (t, 3H), 1.17 (dq, 3H), 1.73 (m, 2H), 4.35 (m, 1H)
e F-NMR (CDCIs, CFCas, 8 ppm): -173 (m, F) Compare your sample's spectrum against this data.

Key Recommendations for Your Research

Given the scarcity of specific information, here are actionable steps you can take:

e Leverage Physical Properties: The low boiling point of ~25°C makes fractional distillation or
preparative gas chromatography a logical first purification attempt.

e Adapt General Methods: Seriously consider adapting the adsorption technique described in the
US8093441B2 patent, as it is directly targeted at separating fluoroalkanes [4].

e Prioritize Analytics: Invest time in thorough analytical characterization (GC-MS, NMR) of your
impure mixture before selecting a purification strategy. You cannot remove an impurity until you know
what it is.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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